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Compound of Interest

Compound Name: JHU-083

Cat. No.: B15613222 Get Quote

JHU-083 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and handling of JHU-083.

Frequently Asked Questions (FAQs)
Q1: What is JHU-083 and what is its primary mechanism of action?

A1: JHU-083 is an experimental, orally bioavailable prodrug of the glutamine antagonist 6-

diazo-5-oxo-L-norleucine (DON).[1][2] Its primary mechanism of action is the inhibition of

glutaminase, an enzyme crucial for converting glutamine into glutamate.[3][4] By blocking

glutamine metabolism, JHU-083 can impede the growth of cancer cells, which are often highly

dependent on glutamine.[5][6] This interference with glutamine metabolism has been shown to

disrupt mTOR signaling and impair purine biosynthesis.[5][7]

Q2: What are the recommended storage conditions for JHU-083?

A2: JHU-083 should be stored as a powder in the dark at -20°C, where it is stable for up to

three years.[1] Stock solutions are generally unstable and it is highly recommended to prepare

them fresh for each experiment.[1][8] If short-term storage of a DMSO stock solution is

necessary, it can be kept at 4°C for up to two weeks or at -80°C for up to six months.[9]

Q3: Is JHU-083 soluble in aqueous buffers like PBS?
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A3: Yes, JHU-083 can be dissolved in sterile Phosphate-Buffered Saline (PBS) for in vivo

studies.[3][10][11] It has been successfully administered in PBS via oral gavage and

intraperitoneal injection.[3][10] However, preparing solutions in aqueous buffers can be

challenging, and precipitation may occur. It is crucial to prepare these solutions immediately

before use.[10]

Q4: Can I prepare a concentrated stock solution of JHU-083?

A4: Yes, you can prepare concentrated stock solutions in organic solvents like DMSO. A

solubility of up to 62 mg/mL in fresh, anhydrous DMSO has been reported.[1] These stock

solutions can then be diluted into aqueous buffers or cell culture media for your experiments.

Note that moisture in DMSO can significantly reduce the solubility of JHU-083.[1]

Solubility Data
The solubility of JHU-083 can vary depending on the solvent and its purity. The following table

summarizes solubility data from various sources.

Solvent Reported Solubility
Molar
Concentration (at
max solubility)

Notes

DMSO

1-10 mg/mL (sparingly

soluble)[12] to 62

mg/mL[1]

~3.2 mM to 198.5 mM

Use fresh, anhydrous

DMSO as moisture

reduces solubility.[1]

Ethanol 15 mg/mL[1] ~48.0 mM

Water 3-8 mg/mL[1] ~9.6 mM to 25.6 mM
Used for in vitro

testing.[3]

PBS
Soluble (for in vivo

use)[3][11][13]
Not specified

Prepare fresh and use

immediately.[10]

Acetonitrile
0.1-1 mg/mL (slightly

soluble)[12]
~0.3 mM to 3.2 mM

Molecular Weight of JHU-083: 312.36 g/mol [1]
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Experimental Protocols & Troubleshooting
Protocol 1: Preparation of JHU-083 for In Vitro Cell
Culture Experiments

Prepare a Stock Solution: Weigh the required amount of JHU-083 powder and dissolve it in

fresh, anhydrous DMSO to create a concentrated stock solution (e.g., 25 mg/mL).[8] Ensure

the solution is clear and fully dissolved.

Dilution: Serially dilute the DMSO stock solution directly into your complete cell culture

medium to achieve the desired final concentration (e.g., 1 µM to 100 µM).[1]

Immediate Use: Add the final solution to your cell cultures immediately after preparation, as

JHU-083 is unstable in aqueous solutions.[1]

Protocol 2: Preparation of JHU-083 in PBS for In Vivo
Administration

Weigh Compound: Accurately weigh the required amount of JHU-083 for your desired

dosage (e.g., 1 mg/kg to 25 mg/kg).[10][11]

Dissolve in PBS: Add the appropriate volume of sterile PBS to the JHU-083 powder.

Aid Dissolution: Vortex or sonicate the mixture briefly to aid dissolution. The solution should

be prepared immediately before administration to the animal.[10]

Administration: Administer the freshly prepared solution via the desired route (e.g., oral

gavage, intraperitoneal injection).[3][10]
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Issue Possible Cause Recommended Solution

Precipitation in PBS or Media
Low aqueous solubility;

solution instability.

Prepare the solution

immediately before use. For

cell culture, ensure the final

DMSO concentration is low

(typically <0.5%) to avoid

solvent toxicity. Consider using

a co-solvent formulation for in

vivo studies if PBS solubility is

insufficient (see Protocol 3).

Inconsistent Experimental

Results

Degradation of JHU-083 in

solution.

Always prepare solutions fresh

for each experiment.[1][8]

Avoid freeze-thaw cycles of

stock solutions.

Low Solubility in DMSO DMSO has absorbed moisture.

Use a new, sealed bottle of

anhydrous DMSO.[1] Store

DMSO properly to prevent

water absorption.

Protocol 3: Alternative In Vivo Formulation for Improved
Solubility
For applications requiring a higher concentration or improved stability in solution, a co-solvent

formulation can be used.[1][8]

Prepare DMSO Stock: Create a concentrated, clear stock solution of JHU-083 in DMSO

(e.g., 25-62 mg/mL).[1][8]

Add Co-solvents: In a stepwise manner, add the DMSO stock to PEG300, mix until clear,

then add Tween-80 and mix again until the solution is clear.

Final Dilution: Add saline or ddH2O to reach the final desired volume and concentration.

Immediate Use: This mixed solution should be used immediately for optimal results.[1]
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Visualized Experimental Workflow & Mechanism
The following diagrams illustrate key concepts related to the use of JHU-083.

Solution Preparation Workflow

In Vitro In Vivo

JHU-083 Powder

Anhydrous DMSO

Concentrated Stock
(e.g., 25 mg/mL)

Dissolve

Cell Culture Media Sterile PBS

Final Working Solution

Dilute

Final Working Solution

Dilute

Click to download full resolution via product page

Caption: Workflow for preparing JHU-083 solutions for experiments.
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Cellular Metabolism
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Caption: JHU-083 mechanism of action via glutaminase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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